Cas no 179459-28-0 (Cercophorin B)

• Product Name: Cercophorin B
• CAS No: 179459-28-0
• MF: C₂₀H₁₆O₁₀
• MW: 416.335046768188
• CID: 234494
• Update Time: 2024-03-01

Cercophorin B Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-7-carboxylicacid, 6,8-dihydroxy-3-methyl-1-oxo-,2-hydroxy-5-methoxy-3-(methoxycarbonyl)phenyl ester
• CercophorinB
• cercophorin B
• Cercophorin B

• Inchi： 1S/C20H16O10/c1-8-4-9-5-12(21)15(17(23)14(9)19(25)29-8)20(26)30-13-7-10(27-2)6-11(16(13)22)18(24)28-3/h4-7,21-23H,1-3H3
• InChI Key： RFIFNISZAQAYIG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C(C(=O)OC3C=C(C=C(C(=O)OC)C=3O)OC)=C(C=2C1=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 718
• Topological Polar Surface Area: 149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives